Ampkinone
Ampkinone
Ampkinone is a small molecule activator of AMPK; stimulate functional activation of AMPK via the phosphorylation at Thr172 in cultured L6 muscle cells with an EC50 value of 4.3 μM, enhancing glucose uptake by 3.2-fold.IC50 value: 4.3 uM(EC50) [1]Target: AMPK acivatorAmpkinone stimulated the phosphorylation of AMPK via the indirect activation of AMPK in various cell lines. Ampkinone-mediated activation of AMPK required the activity of LKB1 and resulted in increased glucose uptake in muscle cells. In addition, ampkinone-treated DIO mice significantly reduced total body weight and overall fat mass. Histological examination and measurement of lipid parameters showed that ampkinone effectively improved metabolic abnormalities in the DIO mice model.
Brand Name:
Vulcanchem
CAS No.:
1233082-79-5
VCID:
VC0002230
InChI:
InChI=1S/C31H23NO6/c1-31(2)25-20(21-15-16-23(37-3)27(34)28(21)38-31)13-14-22-24(25)30(36)32(29(22)35)19-11-9-18(10-12-19)26(33)17-7-5-4-6-8-17/h4-16,34H,1-3H3
SMILES:
CC1(C2=C(C=CC3=C2C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5)C6=C(O1)C(=C(C=C6)OC)O)C
Molecular Formula:
C31H23NO6
Molecular Weight:
505.5
Ampkinone
CAS No.: 1233082-79-5
Inhibitors
VCID: VC0002230
Molecular Formula: C31H23NO6
Molecular Weight: 505.5
CAS No. | 1233082-79-5 |
---|---|
Product Name | Ampkinone |
Molecular Formula | C31H23NO6 |
Molecular Weight | 505.5 |
IUPAC Name | 2-(4-benzoylphenyl)-6-hydroxy-7-methoxy-4,4-dimethylchromeno[3,4-e]isoindole-1,3-dione |
Standard InChI | InChI=1S/C31H23NO6/c1-31(2)25-20(21-15-16-23(37-3)27(34)28(21)38-31)13-14-22-24(25)30(36)32(29(22)35)19-11-9-18(10-12-19)26(33)17-7-5-4-6-8-17/h4-16,34H,1-3H3 |
Standard InChIKey | BRRCHDIWBKOMEC-UHFFFAOYSA-N |
SMILES | CC1(C2=C(C=CC3=C2C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5)C6=C(O1)C(=C(C=C6)OC)O)C |
Appearance | Assay:≥95%A crystalline solid |
Description | Ampkinone is a small molecule activator of AMPK; stimulate functional activation of AMPK via the phosphorylation at Thr172 in cultured L6 muscle cells with an EC50 value of 4.3 μM, enhancing glucose uptake by 3.2-fold.IC50 value: 4.3 uM(EC50) [1]Target: AMPK acivatorAmpkinone stimulated the phosphorylation of AMPK via the indirect activation of AMPK in various cell lines. Ampkinone-mediated activation of AMPK required the activity of LKB1 and resulted in increased glucose uptake in muscle cells. In addition, ampkinone-treated DIO mice significantly reduced total body weight and overall fat mass. Histological examination and measurement of lipid parameters showed that ampkinone effectively improved metabolic abnormalities in the DIO mice model. |
Synonyms | 2-(4-benzoylphenyl)-6-hydroxy-7-methoxy-4,4-dimethyl-[1]benzopyrano[3,4-e]isoindole-1,3(2H,4H)-dione |
Reference | [1]. Oh S, et al. Antidiabetic and antiobesity effects of Ampkinone (6f), a novel small molecule activator of AMP-activated protein kinase. J Med Chem. 2010 Oct 28;53(20):7405-13. |
PubChem Compound | 49843507 |
Last Modified | Nov 11 2021 |
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